79-94-7

Tetrabromobisphenol A

In Stock

• CAS RN:
• 79-94-7

• Formula:
• C15H12Br4O2

• InChI:
• InChI=1S/C15H12Br4O2/c1-15(2,7-3-9(16)13(20)10(17)4-7)8-5-11(18)14(21)12(19)6-8/h3-6,20-21H,1-2H3

• InChIKey:
• VEORPZCZECFIRK-UHFFFAOYSA-N

• 3,3′ ,5,5′ -Tetrabromobisphenol A is a brominated derivative of bisphenol A commonly used as a flame retardant. It finds applications in a variety of consumer products ranging from fabrics to plastics and electronics. Its removal from the aquatic environment using the environmental-friendly chitosan (CS)/poly(vinyl alcohol) (PVA) nanofibrous membranes is reported.
  Tetrabromobisphenol a is a white powder. A monomer for flame-retardant epoxy, polyester and polycarboante resins.
  3,3',5,5'-tetrabromobisphenol A is a bromobisphenol that is 4,4'-methanediyldiphenol in which the methylene hydrogens are replaced by two methyl groups and the phenyl rings are substituted by bromo groups at positions 2, 2', 6 and 6'. It is a brominated flame retardant. It has a role as a flame retardant. It derives from a bisphenol A.
  

2-(2-Thienylmethylene)cyclohexanone

• CAS RN:
• 879-94-7

• Formula:
• C11H12OS

• InChI:
• InChI=1S/C11H12OS/c12-11-6-2-1-4-9(11)8-10-5-3-7-13-10/h3,5,7-8H,1-2,4,6H2

• InChIKey:
• AQZVRJWUZNZOFM-UHFFFAOYSA-N

• 2-(2-Thienylmethylene)cyclohexanone is a useful research compound. Its molecular formula is C11H12OS and its molecular weight is 192.28 g/mol. The purity is usually 95%.

2-Methoxy-4-(oxiran-2-ylmethoxy)benzonitrile

Usually In Stock

• CAS RN:
• 50379-94-7

• Formula:
• C11H11NO3

• InChI:
• InChI=1S/C11H11NO3/c1-13-11-4-9(3-2-8(11)5-12)14-6-10-7-15-10/h2-4,10H,6-7H2,1H3

• InChIKey:
• GAFPFLRFNWOSTH-UHFFFAOYSA-N

• 2-Methoxy-4-(oxiran-2-ylmethoxy)benzonitrile is a useful research compound. Its molecular formula is C11H11NO3 and its molecular weight is 205.213. The purity is usually 95%.

N-(3-fluorophenyl)isonicotinamide

In Stock

• CAS RN:
• 68279-94-7

• Formula:
• C12H9FN2O

• InChI:
• InChI=1S/C12H9FN2O/c13-10-2-1-3-11(8-10)15-12(16)9-4-6-14-7-5-9/h1-8H,(H,15,16)

• InChIKey:
• JZCXAENTXWAPCY-UHFFFAOYSA-N

• N-(3-fluorophenyl)isonicotinamide is a useful research compound. Its molecular formula is C12H9FN2O and its molecular weight is 216.21 g/mol. The purity is usually 95%.

2,4,6,8-Tetranitro-2,4,6,8-tetraazanonane-1,9-diyl dinitrate

• CAS RN:
• 13979-94-7

• Formula:
• C5H10N10O14

• InChI:
• InChI=1S/C5H10N10O14/c16-10(17)6(2-8(12(20)21)4-28-14(24)25)1-7(11(18)19)3-9(13(22)23)5-29-15(26)27/h1-5H2

• InChIKey:
• JIFNBGMOBAYSNR-UHFFFAOYSA-N

• 2,4,6,8-Tetranitro-2,4,6,8-tetraazanonane-1,9-diyl dinitrate is a useful research compound. Its molecular formula is C5H10N10O14 and its molecular weight is 434.19 g/mol. The purity is usually 95%.

4-((2-ethylpiperidin-1-yl)sulfonyl)-N'-(6-methoxybenzo[d]thiazol-2-yl)benzohydrazide

In Stock

• CAS RN:
• 851979-94-7

• Formula:
• C22H26N4O4S2

• InChI:
• InChI=1S/C22H26N4O4S2/c1-3-16-6-4-5-13-26(16)32(28,29)18-10-7-15(8-11-18)21(27)24-25-22-23-19-12-9-17(30-2)14-20(19)31-22/h7-12,14,16H,3-6,13H2,1-2H3,(H,23,25)(H,24,27)

• InChIKey:
• AIEYUWNABWTDHU-UHFFFAOYSA-N

• 4-((2-ethylpiperidin-1-yl)sulfonyl)-N'-(6-methoxybenzo[d]thiazol-2-yl)benzohydrazide is a useful research compound. Its molecular formula is C22H26N4O4S2 and its molecular weight is 474.6 g/mol. The purity is usually 95%.

3-(4-methoxyphenyl)-7-[(3-methylbut-2-en-1-yl)oxy]-2H-chromen-2-one

In Stock

• CAS RN:
• 869079-94-7

• Formula:
• C21H20O4

• InChI:
• InChI=1S/C21H20O4/c1-14(2)10-11-24-18-9-6-16-12-19(21(22)25-20(16)13-18)15-4-7-17(23-3)8-5-15/h4-10,12-13H,11H2,1-3H3

• InChIKey:
• UYKBASUQNOPBAP-UHFFFAOYSA-N

• 3-(4-methoxyphenyl)-7-[(3-methylbut-2-en-1-yl)oxy]-2H-chromen-2-one is a useful research compound. Its molecular formula is C21H20O4 and its molecular weight is 336.387. The purity is usually 95%.

1H-Imidazole-2-methanamine, 5-((3,5-dichlorophenyl)methyl)-1-methyl-4-(1-methylethyl)-

• CAS RN:
• 178979-94-7

• Formula:
• C15H19Cl2N3

• InChI:
• InChI=1S/C15H19Cl2N3/c1-9(2)15-13(20(3)14(8-18)19-15)6-10-4-11(16)7-12(17)5-10/h4-5,7,9H,6,8,18H2,1-3H3

• InChIKey:
• ZUEYJHOPIHATGY-UHFFFAOYSA-N

• 1H-Imidazole-2-methanamine, 5-((3,5-dichlorophenyl)methyl)-1-methyl-4-(1-methylethyl)- is a useful research compound. Its molecular formula is C15H19Cl2N3 and its molecular weight is 312.2 g/mol. The purity is usually 95%.

2-(4-Pentylbenzoyl)pyridine

In Stock

• CAS RN:
• 898779-94-7

• Formula:
• C17H19NO

• InChI:
• InChI=1S/C17H19NO/c1-2-3-4-7-14-9-11-15(12-10-14)17(19)16-8-5-6-13-18-16/h5-6,8-13H,2-4,7H2,1H3

• InChIKey:
• CJANXBBEIJYIOR-UHFFFAOYSA-N

• 2-(4-Pentylbenzoyl)pyridine is a useful research compound. Its molecular formula is C17H19NO and its molecular weight is 253.34 g/mol. The purity is usually 95%.

ethyl 2-(2-((1-(2,5-dimethylbenzyl)-1H-indol-3-yl)thio)acetamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate

In Stock

• CAS RN:
• 681279-94-7

• Formula:
• C31H34N2O3S2

• InChI:
• InChI=1S/C31H34N2O3S2/c1-4-36-31(35)29-24-11-6-5-7-13-26(24)38-30(29)32-28(34)19-37-27-18-33(25-12-9-8-10-23(25)27)17-22-16-20(2)14-15-21(22)3/h8-10,12,14-16,18H,4-7,11,13,17,19H2,1-3H3,(H,32,34)

• InChIKey:
• BVZFCQCSSHUMED-UHFFFAOYSA-N

• Ethyl 2-(2-((1-(2,5-dimethylbenzyl)-1H-indol-3-yl)thio)acetamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C31H34N2O3S2 and its molecular weight is 546.74. The purity is usually 95%.

2-((6-(2-methoxyphenyl)pyridazin-3-yl)thio)-N-phenethylacetamide

In Stock

• CAS RN:
• 893979-94-7

• Formula:
• C21H21N3O2S

• InChI:
• InChI=1S/C21H21N3O2S/c1-26-19-10-6-5-9-17(19)18-11-12-21(24-23-18)27-15-20(25)22-14-13-16-7-3-2-4-8-16/h2-12H,13-15H2,1H3,(H,22,25)

• InChIKey:
• CSQYXBOLYFQMMO-UHFFFAOYSA-N

• 2-((6-(2-methoxyphenyl)pyridazin-3-yl)thio)-N-phenethylacetamide is a useful research compound. Its molecular formula is C21H21N3O2S and its molecular weight is 379.48. The purity is usually 95%.

2-(4-(2-((3,5-Dichlorophenyl)amino)-2-oxoethyl)phenoxy)-2-methylpropanoic acid

• CAS RN:
• 131179-94-7

• Formula:
• C18H17Cl2NO4

• InChI:
• InChI=1S/C18H17Cl2NO4/c1-18(2,17(23)24)25-15-5-3-11(4-6-15)7-16(22)21-14-9-12(19)8-13(20)10-14/h3-6,8-10H,7H2,1-2H3,(H,21,22)(H,23,24)

• InChIKey:
• YSKMQAIZJHNDTP-UHFFFAOYSA-N

• RSR4 is one of the most potent allosteric effectors of hemoglobin.

3-methanesulfonyl-1-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]propan-1-amine dihydrochloride

In Stock

• CAS RN:
• 1807979-94-7

• Formula:
• C11H16Cl2N4O3S

• InChI:
• InChI=1S/C11H14N4O3S.2ClH/c1-19(16,17)7-5-8(12)11-14-10(15-18-11)9-4-2-3-6-13-9;;/h2-4,6,8H,5,7,12H2,1H3;2*1H

• InChIKey:
• JLVHPPPQUWAHRX-UHFFFAOYSA-N

• 3-methanesulfonyl-1-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]propan-1-amine dihydrochloride is a useful research compound. Its molecular formula is C11H16Cl2N4O3S and its molecular weight is 355.2 g/mol. The purity is usually 95%.

Ethyl 2-(6-hydroxy-2,3-dihydrobenzo[b]thiophen-3-yl)acetate

In Stock

• CAS RN:
• 1022979-94-7

• Formula:
• C12H14O3S

• InChI:
• InChI=1S/C12H14O3S/c1-2-15-12(14)5-8-7-16-11-6-9(13)3-4-10(8)11/h3-4,6,8,13H,2,5,7H2,1H3

• InChIKey:
• HDLOSRDUJRIETJ-UHFFFAOYSA-N

• Ethyl 2-(6-hydroxy-2,3-dihydrobenzo[b]thiophen-3-yl)acetate is a useful research compound. Its molecular formula is C12H14O3S and its molecular weight is 238.3 g/mol. The purity is usually 95%.

2',5'-Dichloro-4'-methylacetophenone

In Stock

• CAS RN:
• 1807179-94-7

• Formula:
• C9H8Cl2O

• InChI:
• InChI=1S/C9H8Cl2O/c1-5-3-9(11)7(6(2)12)4-8(5)10/h3-4H,1-2H3

• InChIKey:
• CKTIZTAADQHDCT-UHFFFAOYSA-N

• 2',5'-Dichloro-4'-methylacetophenone is a useful research compound. Its molecular formula is C9H8Cl2O and its molecular weight is 203.06 g/mol. The purity is usually 95%.

2-[(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)methoxy]acetic acid

In Stock

• CAS RN:
• 2219379-94-7

• Formula:
• C23H25NO5

• InChI:
• InChI=1S/C23H25NO5/c25-22(26)15-28-13-16-9-11-24(12-10-16)23(27)29-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,16,21H,9-15H2,(H,25,26)

• InChIKey:
• MNYYZPAXOZUISN-UHFFFAOYSA-N

• 2-[(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-4-yl)methoxy]acetic acid is a useful research compound. Its molecular formula is C23H25NO5 and its molecular weight is 395.455. The purity is usually 95%.

2-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]-2-propylpentanoic acid

In Stock

• CAS RN:
• 2285879-94-7

• Formula:
• C24H29NO4

• InChI:
• InChI=1S/C24H29NO4/c1-3-13-24(14-4-2,22(26)27)16-25-23(28)29-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,21H,3-4,13-16H2,1-2H3,(H,25,28)(H,26,27)

• InChIKey:
• GMSDVHOIRPWOGY-UHFFFAOYSA-N

• 2-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]-2-propylpentanoic acid is a useful research compound. Its molecular formula is C24H29NO4 and its molecular weight is 395.499. The purity is usually 95%.

N-(3,3-Dimethoxycyclobutyl)-1-prop-2-enoylpiperidine-4-carboxamide

Usually In Stock

• CAS RN:
• 2361679-94-7

• Formula:
• C15H24N2O4

• InChI:
• InChI=1S/C15H24N2O4/c1-4-13(18)17-7-5-11(6-8-17)14(19)16-12-9-15(10-12,20-2)21-3/h4,11-12H,1,5-10H2,2-3H3,(H,16,19)

• InChIKey:
• RSWDLGZYRAHDPF-UHFFFAOYSA-N

• N-(3,3-Dimethoxycyclobutyl)-1-prop-2-enoylpiperidine-4-carboxamide is a useful research compound. Its molecular formula is C15H24N2O4 and its molecular weight is 296.367. The purity is usually 95%.

3-(Methylsulfonyl)-1-(3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl)propan-1-amine dihydrochloride

• CAS RN:
• 1036438-62-6; 1807979-94-7

• Formula:
• C11H16Cl2N4O3S

• InChI:
• InChI=1S/C11H14N4O3S.2ClH/c1-19(16,17)7-5-8(12)11-14-10(15-18-11)9-4-2-3-6-13-9;;/h2-4,6,8H,5,7,12H2,1H3;2*1H

• InChIKey:
• JLVHPPPQUWAHRX-UHFFFAOYSA-N

• 3-(Methylsulfonyl)-1-(3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl)propan-1-amine dihydrochloride is a useful research compound. Its molecular formula is C11H16Cl2N4O3S and its molecular weight is 355.23. The purity is usually 95%.